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Introduction

SBI-797812 is a novel small molecule activator of nicotinamide phosphoribosyltransferase
(NAMPT), the rate-limiting enzyme in the mammalian NAD+ salvage pathway.[1][2][3] By
enhancing the catalytic efficiency of NAMPT, SBI-797812 serves as a potent tool for increasing
the production of nicotinamide mononucleotide (NMN), a direct precursor to nicotinamide
adenine dinucleotide (NAD+).[1][4] Consequently, administration of SBI-797812 leads to
elevated intracellular NAD+ levels.[5][6] Given that declining NAD+ levels are associated with
aging and various pathologies, SBI-797812 is a promising compound for research in these
areas.[3]

These application notes provide a comparative overview of intraperitoneal (i.p.) and oral (p.o.)
administration of SBI-797812 in preclinical mouse models. We present quantitative
pharmacokinetic and pharmacodynamic data, detailed experimental protocols for in vivo
studies, and diagrams illustrating the compound's mechanism of action and experimental
workflows.
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Data Presentation: In Vivo Administration of SBI-
797812

The following tables summarize the key quantitative data from in vivo studies comparing the
intraperitoneal and oral administration of SBI-797812 in mice.

Table 1: Pharmacokinetic Profile of SBI-797812

Intraperitoneal

Parameter (i.p) Oral (p.o.) Animal Model Reference
i.p.
Dose 10 mg/kg 10 mg/kg Mouse [5]
3297 ng/mL (8.2
Cmax Low Mouse [51[7]
HM)
Plasma
High Low Mouse [5181I9]
Exposure

Table 2: Pharmacodynamic Effects of SBI-797812 (Tissue NAD+ Levels)
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Intraperiton Animal
Parameter . Oral (p.o.) Notes Reference
eal (i.p.) Model
Dose 20 mg/kg Not Reported  Mouse Single dose [5]
i ) 4 hours post-
Time Point Not Reported  Mouse [5]
dose
Statistically
_ 1.3-fold o
Liver NAD+ ) Not Reported  Mouse significant [41[5]
increase _
increase.
Atrend
o towards an
No significant .
Heart NAD+ Not Reported  Mouse increase was [519]
change .
noted in one
source.
Gastrocnemi No significant
Not Reported  Mouse [519]
us NAD+ change
Quadriceps No significant
Not Reported  Mouse [5][9]
NAD+ change
Mandatory Visualizations
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Preparation

1. Animal Acclimation
(Male C57BL/6J Mice, 8-10 weeks)

2. SBI-797812 Formulation
(Vehicle or Active Compound)

3. Randomization into Groups
(Vehicle vs. Treatment)

Administration

4. Single Dose Administration

Intraperitoneal (i.p.) Oral (p.o.)
(e.g., 20 mg/kg) (e.g., 10 mg/kg)
Analysis
y

5. Sample Collection
(e.g., 4h post-dose)

Tissues (Liver, Heart, Muscle)
Blood (Plasma)

:

6. Sample Analysis
(LC-MS/MS)

Y
Quantify NAD+ Levels
Quantify SBI-797812 Conc.

:

7. Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. SBI-797812 - Wikipedia [en.wikipedia.org]

. benchchem.com [benchchem.com]

. A Small Molecule That Activates NAMPT Boosts NAD+ Levels [nmn.com]

. Boosting NAD+ with a small molecule that activates NAMPT - PMC [pmc.ncbi.nlm.nih.gov]
. researchgate.net [researchgate.net]

. medchemexpress.com [medchemexpress.com]

. selleckchem.com [selleckchem.com]

°
(o] (0] ~ (o)) ol iy w N -

. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Intraperitoneal vs.
Oral Administration of SBI-797812 In Vivo]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615070/docs#application-notes-and-protocols-
intraperitoneal-vs-oral-administration-of-sbhi-797812-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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